ethyl 4-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]-2,6-dimethylnicotinate

• IUPAC Name: ethyl 4-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-2,6-dimethylpyridine-3-carboxylate
• InChI: InChI=1S/C25H24N4O2S/c1-4-31-24(30)23-18(3)26-17(2)15-21(23)32-25-28-27-22(16-19-11-7-5-8-12-19)29(25)20-13-9-6-10-14-20/h5-15H,4,16H2,1-3H3
• InChI Key: GWCHZBVCUDADOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(N=C1C)C)SC2=NN=C(N2C3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C25H24N4O2S
• Molecular Weight: 444.6 g/mol

Description

The compound of interest belongs to a class of chemicals that include triazole derivatives. These compounds are known for their diverse chemical reactions and properties, which make them valuable in various fields of chemistry and pharmacology.

Synthesis Analysis

The synthesis of similar triazole derivatives typically involves multi-step procedures that may include the formation of triazole rings through cyclization reactions, addition of substituents to the triazole core, and modifications to introduce specific functional groups (Sunthankar et al., 1990).

Molecular Structure Analysis

X-ray crystallography and theoretical studies, such as density functional theory (DFT) calculations, are common methods for analyzing the molecular structure of triazole derivatives. These analyses provide detailed insights into the geometry, bond lengths, angles, and dihedral angles of the molecules (Wawrzycka-Gorczyca & Siwek, 2011).

Chemical Reactions and Properties

Triazole derivatives exhibit a range of chemical reactions, including cyclization, substitution, and addition reactions. Their chemical properties are influenced by the nature of the substituents attached to the triazole ring, which can affect their reactivity and interaction with other molecules (Ledenyova et al., 2018).

Physical Properties Analysis

The physical properties of triazole derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in different areas. These properties can be tailored by modifying the substituents on the triazole ring (Ahmed et al., 2013).